![molecular formula C18H18N4O3S B2743895 N1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide CAS No. 2034255-55-3](/img/structure/B2743895.png)
N1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide
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Description
N1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide is a chemical compound that has been the subject of scientific research in recent years. This compound is of interest due to its potential therapeutic applications and its unique chemical structure. In
Scientific Research Applications
Synthesis and Characterization
Compounds featuring furan, pyrazole, and related structural elements are synthesized through various chemical reactions, including Claisen condensation and reactions with binucleophiles. These methods yield derivatives with potential analgesic and antibacterial activities, highlighting the importance of these compounds in developing new therapeutics (Oleshchuk et al., 2019). Additionally, the synthesis of heterocyclic Schiff bases from chitosan and their derivatives demonstrates the versatility of these compounds in generating materials with antimicrobial properties (Hamed et al., 2020).
Biological Activities
Furan and pyrazole derivatives exhibit a range of biological activities, including antimicrobial, antifungal, and analgesic effects. For instance, the synthesis of novel chitosan Schiff bases based on heterocyclic moieties showed significant antimicrobial activity against various bacteria and fungi (Hamed et al., 2020). This suggests the potential of N1-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide and similar compounds in contributing to the development of new antimicrobial agents.
Antioxidant and Anticancer Activities
Compounds containing furan and pyrazole moieties have also been investigated for their antioxidant and anticancer activities. For example, celecoxib derivatives have shown promise as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, indicating the therapeutic potential of these chemical frameworks (Küçükgüzel et al., 2013).
Material Science Applications
Beyond medicinal chemistry, these compounds have applications in material science, particularly in the synthesis of coordination complexes with potential for use in molecular electronics and as catalysts. The synthesis and characterization of novel coordination complexes constructed from pyrazole-acetamide derivatives highlight the structural versatility and potential utility of these compounds in diverse scientific fields (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-N'-(3-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3S/c1-26-14-6-2-5-13(11-14)21-18(24)17(23)19-12-15(16-7-3-10-25-16)22-9-4-8-20-22/h2-11,15H,12H2,1H3,(H,19,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQXCTOFMSOAIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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